Cas no 2580252-26-0 (5-{(benzyloxy)carbonylamino}isoquinoline-8-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}isoquinoline-8-carboxylic acid
• CAS No: 2580252-26-0
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 5662329
• PubChem ID: 165889003
• Update Time: 2025-09-12

5-{(benzyloxy)carbonylamino}isoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl]amino}isoquinoline-8-carboxylic acid
• 2580252-26-0
• EN300-27727755
• 5-{(benzyloxy)carbonylamino}isoquinoline-8-carboxylic acid

• Inchi： 1S/C18H14N2O4/c21-17(22)14-6-7-16(13-8-9-19-10-15(13)14)20-18(23)24-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,20,23)(H,21,22)
• InChI Key： BZLYKQSFNOSSFW-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=O)O)C2C=NC=CC=21)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.09535693g/mol
• Monoisotopic Mass: 322.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-{(benzyloxy)carbonylamino}isoquinoline-8-carboxylic acid

5-{(Benzyloxy)carbonylamino}isoquinoline-8-carboxylic Acid: A Comprehensive Overview

The compound 5-{(benzyloxy)carbonylamino}isoquinoline-8-carboxylic acid, identified by the CAS number 2580252-26-0, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their unique chemical properties and biological activities. The isoquinoline core, a bicyclic structure consisting of a benzene ring fused with a pyridine ring, serves as a versatile scaffold for the attachment of various functional groups. In this case, the molecule features a benzyloxycarbonyl (Cbz) group attached via an amino linkage at position 5 and a carboxylic acid group at position 8 of the isoquinoline ring system.

The synthesis of 5-{(benzyloxy)carbonylamino}isoquinoline-8-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. The use of protecting groups, such as the benzyloxycarbonyl group, is crucial in controlling the reactivity of intermediate compounds during the synthesis process. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to prepare this compound, reducing production costs and minimizing waste generation.

The chemical structure of this compound is characterized by its rigid isoquinoline framework, which imparts stability and unique electronic properties. The presence of the benzyloxycarbonyl group introduces additional functionality, such as enhanced solubility in organic solvents and improved compatibility with biological systems. These attributes make 5-{(benzyloxy)carbonylamino}isoquinoline-8-carboxylic acid an attractive candidate for applications in drug discovery, materials science, and analytical chemistry.

In the field of pharmacology, isoquinoline derivatives have been explored for their potential as kinase inhibitors, anticancer agents, and neuroprotective compounds. Recent studies have demonstrated that 5-{(benzyloxy)carbonylamino}isoquinoline-8-carboxylic acid exhibits selective inhibitory activity against certain protein kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for developing novel therapeutic agents targeting oncogenic pathways.

Beyond pharmacological applications, this compound has also shown promise in materials science. Its rigid structure and functional groups make it suitable for use as a building block in supramolecular chemistry and nanotechnology. Researchers have investigated its ability to form self-assembled monolayers on surfaces, which could be utilized in the development of advanced sensors or electronic devices.

In terms of analytical applications, the carboxylic acid group in 5-{(benzyloxy)carbonylamino}isoquinoline-8-carboxylic acid allows for its use as a chiral auxiliary or a ligand in enantioselective catalysis. This property has been leveraged in asymmetric synthesis strategies to produce enantiomerically enriched compounds with high optical purity.

The CAS number 2580252-26-0 serves as a unique identifier for this compound within chemical databases and regulatory frameworks. Accurate identification is critical for ensuring safety compliance and facilitating international trade of chemical substances. Regulatory agencies often rely on CAS numbers to track chemical substances and assess their environmental and health impacts.

In conclusion, 5-{(benzyloxy)carbonylamino}isoquinoline-8-carboxylic acid, with its distinctive chemical structure and versatile functional groups, represents a valuable compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses for this molecule, solidifying its importance in contemporary chemical science.